Cas no 2138525-85-4 (6-bromo-N-(2,2-difluoropropyl)quinazolin-2-amine)

6-Bromo-N-(2,2-difluoropropyl)quinazolin-2-amine is a brominated quinazoline derivative featuring a 2,2-difluoropropylamine substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate for the synthesis of biologically active molecules. The bromine atom at the 6-position offers a reactive site for further functionalization via cross-coupling reactions, while the difluoropropyl group may enhance metabolic stability and bioavailability. Its quinazoline core is a privileged scaffold in drug discovery, often associated with kinase inhibition and other therapeutic targets. The compound's well-defined structure and synthetic utility make it valuable for exploratory studies in lead optimization and structure-activity relationship investigations.
6-bromo-N-(2,2-difluoropropyl)quinazolin-2-amine structure
2138525-85-4 structure
Product Name:6-bromo-N-(2,2-difluoropropyl)quinazolin-2-amine
CAS No:2138525-85-4
MF:C11H10BrF2N3
MW:302.118008136749
CID:5978030
PubChem ID:165795765
Update Time:2025-05-22

6-bromo-N-(2,2-difluoropropyl)quinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-1162185
    • 2138525-85-4
    • 6-bromo-N-(2,2-difluoropropyl)quinazolin-2-amine
    • Inchi: 1S/C11H10BrF2N3/c1-11(13,14)6-16-10-15-5-7-4-8(12)2-3-9(7)17-10/h2-5H,6H2,1H3,(H,15,16,17)
    • InChI Key: MRSFICIYLYXLHP-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C=NC(=N2)NCC(C)(F)F

Computed Properties

  • Exact Mass: 301.00262g/mol
  • Monoisotopic Mass: 301.00262g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 37.8Ų

6-bromo-N-(2,2-difluoropropyl)quinazolin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1162185-1.0g
6-bromo-N-(2,2-difluoropropyl)quinazolin-2-amine
2138525-85-4
1g
$0.0 2023-06-08

Additional information on 6-bromo-N-(2,2-difluoropropyl)quinazolin-2-amine

6-Bromo-N-(2,2-Difluoropropyl)Quinazolin-2-Amine: A Comprehensive Overview

6-Bromo-N-(2,2-difluoropropyl)quinazolin-2-amine, also known by its CAS number 2138525-85-4, is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the quinazoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities and applications in drug discovery. The structure of this compound is characterized by a quinazoline ring system with a bromine atom at the 6-position and an N-substituent at the 2-position, specifically a 2,2-difluoropropyl group. These structural features contribute to its unique chemical properties and potential biological functions.

The synthesis of 6-bromo-N-(2,2-difluoropropyl)quinazolin-2-amine involves a series of intricate organic reactions, including nucleophilic substitutions and cyclizations. Researchers have employed various methodologies to optimize the synthesis process, ensuring high yields and purity of the final product. The introduction of the bromine atom at the 6-position is particularly significant as it enhances the compound's reactivity and selectivity in subsequent reactions. Furthermore, the presence of the 2,2-difluoropropyl group at the nitrogen position introduces steric hindrance and electronic effects that can modulate the compound's interactions with biological targets.

Recent studies have highlighted the potential of 6-bromo-N-(2,2-difluoropropyl)quinazolin-2-amine as a lead compound in drug development. Its quinazoline core is known to exhibit anti-cancer properties, and modifications such as bromination and fluorination can further enhance its therapeutic potential. For instance, bromine substitution has been shown to improve solubility and bioavailability, while fluorination can increase metabolic stability and reduce toxicity.

In terms of biological activity, this compound has demonstrated promising results in vitro against various cancer cell lines. Preclinical studies suggest that it may inhibit key enzymes or pathways involved in tumor growth and metastasis. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for targeted therapies in oncology.

The development of CAS No 2138525-85-4 into a clinical drug candidate requires further investigation into its pharmacokinetics, toxicity profile, and efficacy in animal models. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound through preclinical and clinical trials.

In conclusion, 6-bromo-N-(2,2-difluoropropyl)quinazolin-2-amine represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure and promising biological properties position it as a potential candidate for developing innovative treatments in oncology and other therapeutic areas.

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